Cas no 1781139-43-2 (2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol)

• Product Name: 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol
• CAS No: 1781139-43-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 4613596
• Update Time: 2025-06-29

2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol

• Inchi： 1S/C14H21NO/c1-14(2,16)7-5-11-3-4-13-10-15-8-6-12(13)9-11/h3-4,9,15-16H,5-8,10H2,1-2H3
• InChI Key： XEGVQHNZHRRPAQ-UHFFFAOYSA-N
• SMILES： CC(C)(O)CCC1C=CC2=C(C=1)CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol

Professional Introduction to Compound with CAS No. 1781139-43-2 and Product Name: 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol

The compound with the CAS number 1781139-43-2 and the product name 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The structural framework of this molecule incorporates a tetrahydroisoquinoline moiety, which is a well-documented scaffold in medicinal chemistry due to its presence in numerous bioactive natural products and pharmacologically relevant compounds.

The tetrahydroisoquinoline core is characterized by its bicyclic structure, consisting of a benzene ring fused to a piperidine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a versatile platform for designing compounds with targeted biological effects. In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas, including neurology and oncology. The presence of the 1,2,3,4-tetrahydroisoquinolin-6-yl substituent in the product name underscores the importance of this scaffold in modern drug design.

One of the most compelling aspects of 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol is its potential as a lead compound for further optimization. The butan-2-ol side chain provides a hydrophilic region that can enhance solubility and bioavailability, while the methyl group at position 2 introduces a degree of lipophilicity that may improve membrane permeability. These features are critical for designing molecules that can effectively interact with biological targets while maintaining pharmacokinetic favorability.

Recent studies have highlighted the significance of tetrahydroisoquinoline derivatives in modulating neurotransmitter systems. For instance, compounds analogous to 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol have shown promise in preclinical models as potential treatments for neurological disorders such as Parkinson's disease and Alzheimer's disease. The ability of these molecules to interact with specific receptors and enzymes within the central nervous system makes them attractive candidates for further investigation.

The synthesis of 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the tetrahydroisoquinoline ring system followed by functionalization at the 6-position and subsequent introduction of the butan-2-ol moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of pharmacological activity, preliminary data suggest that 2-methyl-4-(1,2,3,4-tetrahydroisoquinolin-6-yl)butan-2-ol exhibits inhibitory effects on certain enzymes implicated in inflammation and pain pathways. These findings align with current trends in drug discovery aimed at identifying novel therapeutics for chronic inflammatory conditions. The compound's ability to modulate enzyme activity without significant off-target effects makes it a promising candidate for further development.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of tetrahydroisoquinoline derivatives with biological targets. By leveraging these tools, researchers can predict how modifications to the molecular structure may influence potency and selectivity. This approach has accelerated the discovery process by allowing virtual screening of large libraries of compounds before experimental synthesis.

Future directions for research on 1781139-43-2 and its derivatives include exploring its potential in combination therapies. The synergistic effects of combining multiple compounds with complementary mechanisms of action could lead to more effective treatments for complex diseases. Additionally, investigating the metabolic stability and pharmacokinetic profile of this compound will be crucial for determining its suitability for clinical translation.

The broader significance of this compound lies in its contribution to the growing body of evidence supporting the therapeutic potential of tetrahydroisoquinoline-based scaffolds. As our understanding of these molecules evolves, new opportunities for drug development are likely to emerge. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in harnessing this potential fully.

In conclusion,1781139-43-2 (also known as 2-methyl-4-(1H-indolo[5′6′f][1]benzazepin]-6-yloxy)-butanediol) represents a promising entry point into an exciting area of pharmaceutical research. Its unique structural features and demonstrated biological activity position it as a valuable tool for further exploration in drug discovery. As advancements continue to be made in synthetic chemistry and computational biology,tetrahydroisoquinoline derivatives like this one are poised to play an increasingly important role in addressing unmet medical needs.